6α-Hydroxy Paclitaxel (~90per cent)

• CAS No.: 153212-75-0
• Product Name: 6α-Hydroxy Paclitaxel (~90per cent)
• Molecular Formula: C47H51NO15
• Molecular Weight: 869.9 g/mol
• IUPAC Name: [(1S,2S,3R,4S,7R,8S,9R,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,8,9-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• Standard InChI: InChI=1S/C47H51NO15/c1-24-30(61-43(57)33(51)32(27-16-10-7-11-17-27)48-41(55)28-18-12-8-13-19-28)22-47(58)40(62-42(56)29-20-14-9-15-21-29)36-45(6,38(54)35(60-25(2)49)31(24)44(47,4)5)37(53)34(52)39-46(36,23-59-39)63-26(3)50/h7-21,30,32-37,39-40,51-53,58H,22-23H2,1-6H3,(H,48,55)/t30-,32-,33+,34-,35+,36-,37-,39+,40-,45-,46+,47+/m0/s1
• Standard InChIKey: NDCWHEDPSFRTDA-FJMWQILYSA-N
• Isomeric SMILES: CC1=C2[C@H](C(=O)[C@]3([C@H]([C@@H]([C@@](C2(C)C)(C[C@@H]1OC(=O)[C@@H]([C@H](C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)[C@@]7(CO[C@@H]7[C@H]([C@@H]3O)O)OC(=O)C)C)OC(=O)C
• SMILES: CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C
• Canonical SMILES: CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C
• Appearance: Assay:≥95%A crystalline solid
• Description: 6α-hydroxy Paclitaxel is a primary metabolite of the anticancer compound paclitaxel (Item No. 10461), produced by the action of the cytochrome P450 isoform CYP2C8. The generation of 6α-hydroxy paclitaxel by CYP2C8 can be impacted by other drugs (e.g., fluvastatin, Item No. 10010334) or dietary components that interefere with CYP2C8 activity, as well as by CYP2C8 genetic polymorphisms.
• Synonyms: 6-hydroxy-taxol; 6-hydroxypaclitaxel; 6-hydroxytaxol; 6alpha-hydroxypaclitaxel; 6alpha-hydroxytaxol
• PubChem Compound: 10056458
• Last Modified: Nov 11 2021